Cas no 59398-92-4 (2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde)

2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde structure
59398-92-4 structure
Product Name:2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde
CAS No:59398-92-4
MF:C10H6N2O4
MW:218.165642261505
CID:823322
PubChem ID:15555145
Update Time:2025-04-19

2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde
    • 2-(4-nitrophenyl)-1,3-oxazole-4-carbaldehyde
    • 2-(4-NITROPHENYL)OXAZOLE-4-CARBALDEHYDE,
    • 2-(4-nitrophenyl)-4-oxazolecarboxaldehyde
    • 2-(p-Nitrophenyl)-4-formyl-oxazol
    • A832299
    • AB27423
    • AG-G-11684
    • AGN-PC-00PNMQ
    • CTK5A9897
    • DB-072636
    • 59398-92-4
    • 2-(4-Nitrophenyl)oxazole-4-carbaldehyde
    • DTXSID90574043
    • Inchi： 1S/C10H6N2O4/c13-5-8-6-16-10(11-8)7-1-3-9(4-2-7)12(14)15/h1-6H
    • InChI Key： ONBLATNTJYSAQO-UHFFFAOYSA-N
    • SMILES： O1C=C(C=O)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 218.03300
  • Monoisotopic Mass: 218.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • PSA: 88.92000
  • LogP: 2.58550

2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD11097899-1g
2-(4-Nitrophenyl)oxazole-4-carbaldehyde
 59398-92-4 97%
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 $680 2024-07-18
Chemenu
CM383756-1g
2-(4-NITRO-PHENYL)-OXAZOLE-4-CARBALDEHYDE
 59398-92-4 95%+
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 $*** 2023-03-29

2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:59398-92-4)2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde
Order Number:A832299
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:27
Price ($):626.0
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Amadis Chemical Company Limited
(CAS:59398-92-4)2-(4-Nitro-phenyl)-oxazole-4-carbaldehyde
A832299
Purity:99%
Quantity:1g
Price ($):626.0
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